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Compound of Interest

Compound Name: 6(5H)-Phenanthridinone,4-bromo-

Cat. No.: B12328797 Get Quote

An In-Depth Technical Guide to 6(5H)-Phenanthridinone, 4-bromo-

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6(5H)-Phenanthridinone, 4-bromo-,

a heterocyclic compound belonging to a class of molecules with significant interest in medicinal

chemistry and drug development. While specific experimental data for the 4-bromo isomer is

limited in publicly available literature, this document extrapolates from the well-studied

phenanthridinone core and its other derivatives to provide a thorough understanding of its

chemical properties, synthesis, and potential biological applications.

Chemical Identity and Properties
The 6(5H)-phenanthridinone scaffold is a tricyclic aromatic system that forms the core of

various natural alkaloids and synthetic molecules with potent biological activity. The bromo-

substitution at the 4-position is expected to modulate its physicochemical and pharmacological

properties.

A specific CAS Registry Number for 6(5H)-Phenanthridinone, 4-bromo- could not be definitively

identified from publicly accessible databases. For reference, the CAS number for the parent

compound, 6(5H)-Phenanthridinone, is 1015-89-0[1][2][3].

Table 1: Physicochemical Properties
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Property
Value (6(5H)-
Phenanthridinone, 4-
bromo-)

Value (6(5H)-
Phenanthridinone, Parent
Compound)

CAS Number Not Found 1015-89-0[1][2][3]

Molecular Formula C₁₃H₈BrNO C₁₃H₉NO[1][2]

Molecular Weight 274.11 g/mol 195.22 g/mol [1]

Appearance ---
White to light orange

powder/crystal[3][4]

Melting Point --- 290-292 °C[3]

Boiling Point --- 435 °C[3]

Solubility ---
Soluble in DMSO; Insoluble in

water[3]

Synthesis and Experimental Protocols
The synthesis of the phenanthridinone skeleton is well-documented, with several modern

synthetic strategies available. These methods are generally applicable to the preparation of

substituted derivatives, including 4-bromo-6(5H)-phenanthridinone. One of the most robust and

versatile methods is the palladium-catalyzed intramolecular C-H bond functionalization.

General Synthesis via Palladium-Catalyzed Annulation
A common and effective route involves the palladium-catalyzed annulation of an N-substituted

2-bromobenzamide with a 2-bromobenzoic acid derivative. This approach offers high yields

and is compatible with a variety of functional groups.
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Starting Materials Reaction Conditions

2-Bromo-N-arylbenzamide
(with bromo-substituent on N-aryl group
at the required position for final product)

Palladium-Catalyzed Annulation
(Intramolecular C-H Activation)

2-Bromobenzoic Acid

Pd Catalyst (e.g., Pd(OAc)₂)
Ligand (e.g., PPh₃)
Base (e.g., K₂CO₃)
Solvent (e.g., DMA)

6(5H)-Phenanthridinone, 4-bromo-
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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